Cas no 87967-66-6 (Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)-)

Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)- structure
87967-66-6 structure
Product Name:Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)-
CAS No:87967-66-6
MF:C15H9N5O2
MW:291.264261960983
CID:649974
PubChem ID:13177509
Update Time:2025-04-19

Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)-
    • 6-(5-nitrobenzimidazol-1-yl)quinoxaline
    • 87967-66-6
    • DTXSID20524910
    • 6-(5-Nitro-1H-benzimidazol-1-yl)quinoxaline
    • Inchi: 1S/C15H9N5O2/c21-20(22)11-2-4-15-14(8-11)18-9-19(15)10-1-3-12-13(7-10)17-6-5-16-12/h1-9H
    • InChI Key: YYLHJNAPHZMJPD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)N=CN2C1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

  • Exact Mass: 291.07562455g/mol
  • Monoisotopic Mass: 291.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 89.4Ų
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